Cas no 1251679-41-0 (methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate)

• Product Name: methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate
• CAS No: 1251679-41-0
• MF: C₁₉H₂₁N₃O₆S
• MW: 419.451543569565
• CID: 5782858
• PubChem ID: 49666302
• Update Time: 2025-06-12

methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS005724797
• methyl 4-(2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate
• methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate
• VU0625111-1
• F3406-8682
• methyl 4-[[2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetyl]amino]benzoate
• STL104834
• 1251679-41-0
• methyl 4-({[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetyl}amino)benzoate

• Inchi： 1S/C19H21N3O6S/c1-28-19(25)14-6-8-15(9-7-14)20-17(23)13-21-10-4-5-16(18(21)24)29(26,27)22-11-2-3-12-22/h4-10H,2-3,11-13H2,1H3,(H,20,23)
• InChI Key： MRMKUNXZKWXTRI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(NC2C=CC(C(=O)OC)=CC=2)=O)C1=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 419.11510657g/mol
• Monoisotopic Mass: 419.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate

Introduction to Methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate (CAS No. 1251679-41-0)

Methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate, identified by its CAS number 1251679-41-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and the novel chemical transformations it undergoes.

The compound's structure incorporates several key functional groups, including a pyrrolidine-1-sulfonyl moiety and a dihydropyridine core. These elements are known to contribute to the molecule's interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The presence of an acetamido group further enhances its potential as a pharmacophore, enabling diverse interactions with enzymes and receptors.

In recent years, the study of heterocyclic compounds has seen considerable advancements, particularly in the realm of bioactive molecules. The dihydropyridine scaffold, for instance, is well-documented for its role in cardiovascular drugs, such as calcium channel blockers. However, the incorporation of additional functional groups like the pyrrolidine-1-sulfonyl moiety introduces new possibilities for modulating biological activity. This has led to increased interest in derivatives like Methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate as potential therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine-1-sulfonyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the dihydropyridine core efficiently. These techniques not only improve the overall yield but also enhance the purity of the final product.

The pharmacological evaluation of Methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate has been conducted using both in vitro and in vivo models. Initial studies have revealed promising activities in several biological assays. For instance, the compound has shown inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its interaction with specific receptors has been explored, suggesting potential applications in treating neurological disorders.

The molecular interactions of this compound with biological targets are governed by principles of molecular recognition and binding affinity. The presence of multiple hydrogen bonding sites and hydrophobic pockets in its structure allows for robust binding to proteins and enzymes. Computational methods, such as molecular docking simulations, have been instrumental in predicting these interactions. These simulations help in understanding the binding mode and optimizing the structure for improved efficacy.

In conclusion, Methyl 4-{2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamido}benzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.